Cas no 1509204-33-4 (methyl 5-bromo-4-fluoro-2-iodobenzoate)

• Product Name: methyl 5-bromo-4-fluoro-2-iodobenzoate
• CAS No: 1509204-33-4
• MF: C₈H₅BrFIO₂
• MW: 358.930977582932
• MDL: MFCD24107125
• CID: 4603020
• PubChem ID: 75355949
• Update Time: 2025-07-22

methyl 5-bromo-4-fluoro-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-fluoro-2-iodo-benzoic acid methyl ester
• methyl 5-bromo-4-fluoro-2-iodobenzoate
• C8H5BrFIO2
• E80070
• methyl 5-bromo-4-fluoro-2-iodo-benzoate
• MFCD24107125
• SCHEMBL20512567
• AKOS020008472
• CS-0447168
• 1509204-33-4
• Z1450922931
• PS-19313
• EN300-176072
• SY160516
• methyl5-bromo-4-fluoro-2-iodobenzoate

• MDL： MFCD24107125
• Inchi： 1S/C8H5BrFIO2/c1-13-8(12)4-2-5(9)6(10)3-7(4)11/h2-3H,1H3
• InChI Key： ZNHQZXYEMVYSOP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(Br)=C(F)C=C1I

Computed Properties

• Exact Mass: 357.85017g/mol
• Monoisotopic Mass: 357.85017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 5-bromo-4-fluoro-2-iodobenzoate

Methyl 5-bromo-4-fluoro-2-iodobenzoate (CAS No. 1509204-33-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-bromo-4-fluoro-2-iodobenzoate, identified by its CAS number 1509204-33-4, is a significant compound in the realm of pharmaceutical chemistry. This benzoate derivative features a unique structural motif comprising bromine, fluorine, and iodine substituents, which endows it with remarkable reactivity and functional diversity. The presence of these halogen atoms makes it an invaluable intermediate in the synthesis of complex organic molecules, particularly in the development of novel therapeutic agents.

The compound's structural framework is derived from benzoic acid, with modifications at the 5-position (bromine), 4-position (fluorine), and 2-position (iodine). This arrangement not only enhances its solubility and stability but also facilitates various chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings. These properties have made methyl 5-bromo-4-fluoro-2-iodobenzoate a preferred choice for synthetic chemists working on drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for halogenated benzoates due to their role in generating bioactive molecules with enhanced pharmacological profiles. The halogen atoms in methyl 5-bromo-4-fluoro-2-iodobenzoate contribute to its ability to interact with biological targets more effectively, thereby improving drug efficacy and selectivity. For instance, studies have demonstrated that fluorinated benzoates exhibit improved metabolic stability and oral bioavailability, making them attractive for medicinal chemistry applications.

The synthesis of methyl 5-bromo-4-fluoro-2-iodobenzoate typically involves a multi-step process that begins with the functionalization of benzoic acid derivatives. Key steps include bromination at the 5-position, followed by fluorination at the 4-position, and finally iodination at the 2-position. Each step requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations.

Recent research has highlighted the utility of methyl 5-bromo-4-fluoro-2-iodobenzoate in the synthesis of antiviral and anticancer agents. For example, studies have shown that derivatives of this compound can inhibit viral proteases by binding to their active sites, thereby blocking viral replication. Similarly, in oncology research, halogenated benzoates have been explored as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The versatility of this intermediate allows for rapid diversification of molecular structures, enabling the discovery of new therapeutic candidates.

The impact of methyl 5-bromo-4-fluoro-2-iodobenzoate extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies utilize this compound as a building block for synthesizing active pharmaceutical ingredients (APIs) with high market demand. Its ability to undergo multiple transformations into complex molecules makes it a cost-effective solution for drug development pipelines.

In conclusion, methyl 5-bromo-4-fluoro-2-iodobenzoate (CAS No. 1509204-33-4) is a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for chemists engaged in drug discovery and development. As research continues to uncover new applications for halogenated benzoates, the importance of this compound is expected to grow further, driving innovation in medicinal chemistry and therapeutic interventions.